Cas no 2172259-01-5 (7-bromo-1,4-dimethyl-3-(methylamino)methyl-1H-indole-2-carbonitrile)

• Product Name: 7-bromo-1,4-dimethyl-3-(methylamino)methyl-1H-indole-2-carbonitrile
• CAS No: 2172259-01-5
• MF: C₁₃H₁₄BrN₃
• MW: 292.17436170578
• CID: 6246401
• PubChem ID: 165590020
• Update Time: 2025-10-29

7-bromo-1,4-dimethyl-3-(methylamino)methyl-1H-indole-2-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 7-bromo-1,4-dimethyl-3-(methylamino)methyl-1H-indole-2-carbonitrile
• 7-bromo-1,4-dimethyl-3-[(methylamino)methyl]-1H-indole-2-carbonitrile
• EN300-1591550
• 2172259-01-5

• Inchi： 1S/C13H14BrN3/c1-8-4-5-10(14)13-12(8)9(7-16-2)11(6-15)17(13)3/h4-5,16H,7H2,1-3H3
• InChI Key： FSQULKLEPGVDEJ-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C)C2=C1N(C)C(C#N)=C2CNC

Computed Properties

• Exact Mass: 291.03711g/mol
• Monoisotopic Mass: 291.03711g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 324
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 40.8Ų

Additional information on 7-bromo-1,4-dimethyl-3-(methylamino)methyl-1H-indole-2-carbonitrile

Introduction to 7-bromo-1,4-dimethyl-3-(methylamino)methyl-1H-indole-2-carbonitrile (CAS No. 2172259-01-5)

7-bromo-1,4-dimethyl-3-(methylamino)methyl-1H-indole-2-carbonitrile, identified by its CAS number 2172259-01-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the indole family, a class of heterocyclic molecules known for their diverse biological activities and therapeutic potential. The structural features of this molecule, including its bromine substituent, dimethyl groups, and methylamino side chain, contribute to its unique chemical properties and make it a valuable scaffold for further chemical modifications and drug discovery applications.

The indole core of 7-bromo-1,4-dimethyl-3-(methylamino)methyl-1H-indole-2-carbonitrile is a well-documented pharmacophore in medicinal chemistry. Indole derivatives have been extensively studied for their roles in various biological processes, including neurotransmitter receptor interactions, enzyme inhibition, and anti-inflammatory effects. The presence of the bromo group at the 7-position enhances the electrophilicity of the molecule, making it susceptible to nucleophilic substitution reactions. This property is particularly useful in cross-coupling reactions such as Suzuki-Miyaura and Buchwald-Hartwig couplings, which are widely employed in the synthesis of complex organic molecules.

The dimethyl groups at the 1 and 4 positions provide steric hindrance and electronic modulation to the indole ring, influencing its reactivity and biological activity. Additionally, the methylamino side chain at the 3-position introduces a basic nitrogen atom, which can participate in hydrogen bonding interactions and affect the molecule's solubility and binding affinity to biological targets. These structural elements collectively contribute to the compound's versatility as a building block in drug development.

In recent years, there has been growing interest in indole derivatives as potential therapeutic agents due to their broad spectrum of biological activities. For instance, studies have shown that certain indole-based compounds exhibit antimicrobial, antiviral, anti-cancer, and anti-inflammatory properties. The unique structural features of 7-bromo-1,4-dimethyl-3-(methylamino)methyl-1H-indole-2-carbonitrile make it an attractive candidate for further exploration in these areas.

One of the most compelling aspects of this compound is its potential as a precursor for the synthesis of more complex pharmacologically active molecules. The bromine substituent allows for facile functionalization via cross-coupling reactions, enabling chemists to attach various functional groups to the indole core. This modular approach is particularly valuable in drug discovery pipelines, where rapid and efficient synthesis of structurally diverse compounds is essential.

Recent advancements in synthetic methodologies have further enhanced the utility of 7-bromo-1,4-dimethyl-3-(methylamino)methyl-1H-indole-2-carbonitrile. For example, transition-metal-catalyzed reactions have revolutionized the construction of complex organic molecules, allowing for more precise control over regioselectivity and stereoselectivity. These techniques have enabled the synthesis of novel indole derivatives with tailored biological properties.

The pharmaceutical industry has also embraced computational chemistry and high-throughput screening technologies to accelerate drug discovery efforts. These tools have been instrumental in identifying promising candidates from large libraries of compounds. 7-bromo-1,4-dimethyl-3-(methylamino)methyl-1H-indole-2-carbonitrile has emerged as a key intermediate in several drug development programs due to its structural complexity and potential biological activity.

Another area where this compound has shown promise is in the field of neurology. Indole derivatives have been investigated for their potential role in modulating neurotransmitter systems involved in mood regulation, pain perception, and cognitive function. The unique combination of substituents in 7-bromo-1,4-dimethyl-3-(methylamino)methyl-1H-indole-2-carbonitrile makes it a compelling candidate for further exploration as a potential therapeutic agent in neurological disorders.

In conclusion,7-bromo-1,4-dimethyl-3-(methylamino)methyl-1H-indole-2-carbonitrile (CAS No. 2172259-01-5) represents a significant advancement in pharmaceutical chemistry. Its structural features and synthetic versatility make it a valuable tool for drug discovery and development. As research continues to uncover new applications for indole derivatives, this compound is poised to play an important role in the next generation of therapeutic agents.